[4-Phenyl-8-oxo-1,2,3,7,8,9-hexahydro-9-thia-5,6,7,10-tetraazacyclopenta[b]fluorene-7-yl]acetic acid ethyl ester

• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: ethyl 2-(6-oxo-16-phenyl-8-thia-3,4,5,10-tetrazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,9,11(15)-pentaen-5-yl)acetate
• InChI: InChI=1S/C21H18N4O3S/c1-2-28-15(26)11-25-21(27)19-18(23-24-25)17-16(12-7-4-3-5-8-12)13-9-6-10-14(13)22-20(17)29-19/h3-5,7-8H,2,6,9-11H2,1H3
• InChI Key: PVTCNFFCFQDLGK-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN1C(=O)C2=C(C3=C(C4=C(CCC4)N=C3S2)C5=CC=CC=C5)N=N1

Description

[4-Phenyl-8-oxo-1,2,3,7,8,9-hexahydro-9-thia-5,6,7,10-tetraazacyclopenta[b]fluorene-7-yl]acetic acid ethyl ester, commonly known as POHSAEE, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. POHSAEE is a heterocyclic compound that contains a thiophene ring and a piperidine ring, making it a unique molecule with diverse properties.

Mechanism of Action

The mechanism of action of POHSAEE is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and proliferation. POHSAEE has been shown to induce apoptosis, or programmed cell death, in cancer cells through the activation of caspase enzymes. POHSAEE has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects
POHSAEE has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, induction of apoptosis, and inhibition of histone deacetylases. POHSAEE has also been shown to have antibacterial and antifungal activity, suggesting potential applications in the development of new antibiotics and antifungal agents.

Advantages and Limitations for Lab Experiments

One advantage of using POHSAEE in lab experiments is its potent activity against cancer cells and other pathogens, making it a valuable tool for studying disease mechanisms and developing new treatments. However, one limitation of using POHSAEE is its complex synthesis method, which may limit its availability and use in certain research settings.

Future Directions

There are several future directions for research involving POHSAEE, including the development of new anticancer and antimicrobial agents based on its structure and properties. POHSAEE may also be used as a tool for studying protein-protein interactions and cellular signaling pathways involved in disease processes. Additionally, further studies are needed to fully understand the mechanism of action of POHSAEE and its potential applications in various fields.

Synthesis Methods

POHSAEE can be synthesized using various methods, including the reaction of 4-phenylpiperidine-2,6-dione with thiosemicarbazide in the presence of acetic acid and ethanol. The resulting product is then treated with ethyl chloroacetate to yield POHSAEE. Other methods of synthesis involve the use of different starting materials and reagents, but the overall process involves several steps of chemical reactions and purification techniques.

Scientific Research Applications

POHSAEE has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and chemical biology. In medicinal chemistry, POHSAEE has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. POHSAEE has also been investigated for its potential as an antibacterial and antifungal agent.
In material science, POHSAEE has been used as a building block for the synthesis of new materials with unique properties, such as luminescent materials and conducting polymers. In chemical biology, POHSAEE has been used as a tool to study protein-protein interactions and cellular signaling pathways.